Rostratone

• Molecular Formula: C21H32O4
• Molecular Weight: 348.5 g/mol
• IUPAC Name: methyl (E)-5-[(1S,4aR,5R,8aR)-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-6-oxo-1,3,4,4a,7,8-hexahydronaphthalen-1-yl]-3-methylpent-2-enoate
• InChI: InChI=1S/C21H32O4/c1-14(12-19(24)25-5)6-8-16-15(2)7-9-17-20(16,3)11-10-18(23)21(17,4)13-22/h12,16-17,22H,2,6-11,13H2,1,3-5H3/b14-12+/t16-,17+,20+,21-/m0/s1
• InChI Key: OAVJZQQCCILZMJ-VZRYHHJDSA-N
• Isomeric SMILES: C/C(=C\C(=O)OC)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC(=O)[C@@]2(C)CO)C
• Canonical SMILES: CC(=CC(=O)OC)CCC1C(=C)CCC2C1(CCC(=O)C2(C)CO)C
• synonyms: rostratone

Description

Rostratone is a natural product found in Nolana rostrata with data available.

Scientific Research Applications

Reactive Oxygen Species (ROS) and Nanomedicine

• ROS in Nanotherapy : Reactive oxygen species (ROS) are crucial in regulating various physiological functions and have significant applications in nanomedicine. ROS's biochemical properties have driven advances in nanomaterials with unique ROS-regulating properties. This has led to the development of nanomaterial-guided in vivo ROS evolution therapies, enhancing therapeutic outcomes by controlling ROS behavior in biological environments (Yang, Chen, & Shi, 2019).

Synthesis and Chemical Properties

• Synthesis of Rostratone : The synthesis of rostratone, a labdane diterpenoid, was accomplished through biomimetic cyclization of a homoiodo allylsilane precursor. This methodology represents a significant advancement in the chemical synthesis of complex natural compounds, highlighting the importance of rostratone in synthetic chemistry (Gao, Wang, & Li, 2014).
• Palladium-Mediated C–H Activation : The use of palladium-mediated C–H bond activation under mild conditions has enabled the remote functionalization of terpenoids, including the synthesis of rostratone. This approach demonstrates the versatility of palladium catalysis in the functionalization and synthesis of complex natural products (Justicia, Oltra, & Cuerva, 2004).

ROS in Biological Research

• ROS in Brain Formation and Patterning : Research on planarian regeneration has emphasized the role of ROS as upstream regulators essential for correct tissue patterning and brain formation. This indicates that ROS are integral in neuroregeneration and developmental biology, influencing differentiation and tissue homeostasis processes (Pirotte et al., 2015).
• ROS Imaging in Neuroinflammation : The development of [18F]ROStrace, a PET radiotracer, has enabled imaging of superoxide levels in neuroinflammation. This advancement aids in understanding the role of ROS in neuroinflammatory processes and could have significant implications for diagnosing and studying neurodegenerative diseases (Hou et al., 2017).